5,7-Dimethyl-4-oxo-4H-chromene-3-carbaldehyde

• IUPAC Name: 5,7-dimethyl-4-oxochromene-3-carbaldehyde
• InChI: InChI=1S/C12H10O3/c1-7-3-8(2)11-10(4-7)15-6-9(5-13)12(11)14/h3-6H,1-2H3
• InChI Key: MVKCOCQJKGTQAM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)OC=C(C2=O)C=O)C
• Molecular Formula: C12H10O3
• DSSTOX Substance ID: DTXSID20334834
• Molecular Weight: 202.21 g/mol
• CAS No.: 62484-76-8

Description

5,7-Dimethyl-4-oxo-4H-chromene-3-carbaldehyde is a useful research compound. Its molecular formula is C12H10O3 and its molecular weight is 202.21 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Heterocyclic Synthesis

5,7-Dimethyl-4-oxo-4H-chromene-3-carbaldehyde demonstrates significant potential in the field of heterocyclic chemistry. Research indicates that this compound reacts under alkaline conditions with amidine-type compounds and hydrazine derivatives, leading to the formation of various condensation products. These products have been studied for their spectral properties, suggesting applications in the synthesis of complex heterocyclic structures (Petersen & Heitzer, 1976).

Green Chemistry Synthesis

In green chemistry, this compound is used in the Knoevenagel condensation process. An efficient synthesis method utilizing ionic liquid at room temperature has been reported, highlighting the compound's role in facilitating environmentally friendly chemical processes (Shelke et al., 2009).

Reactivity and Formation Studies

Studies have explored the reaction of this compound with various acids, revealing pathways that involve aldol reactions and lactonization. This research sheds light on the diverse reactivity and potential applications in synthetic chemistry (Lácová et al., 2008).

Antibacterial Applications

Some derivatives of this compound exhibit antibacterial properties. Research indicates that specific synthesized compounds based on this chemical structure can inhibit the growth of bacteria like Escherichia coli and Staphylococcus aureus, suggesting potential applications in antimicrobial treatments (Govori-Odai et al., 2007).

Photophysical Properties

The compound has been studied for its role in the synthesis of 4H-thieno[3,2-c]chromene derivatives, which have notable photophysical properties. These derivatives could have applications in fields like covert marking pigments and other areas where photophysical properties are crucial (Ulyankin et al., 2021).

Biological Activity

Several studies have highlighted the biological activity of compounds derived from this compound. These include antimicrobial, antihyperglycemic, and potential anticancer activities, demonstrating the compound's relevance in medicinal chemistry (El Azab et al., 2014); (Kenchappa et al., 2017).

Safety and Hazards

The safety and hazards associated with “5,7-Dimethyl-4-oxo-4H-chromene-3-carbaldehyde” are not specified in the available data.

Mechanism of Action

Target of Action

The primary target of 5,7-Dimethyl-4-oxo-4H-chromene-3-carbaldehyde is human monoamine oxidase-B (hMAO-B) . hMAO-B is an enzyme that plays a significant role in the oxidative deamination of biologically significant monoamines . It principally metabolizes dopamine and beta phenyl ethyl amines .

Mode of Action

The compound interacts with hMAO-B, inhibiting its activity . It shows positive interactions with hMAO-B and repulsive interactions with hMAO-A, affirming its selectivity towards MAO-B . This interaction results in the inhibition of the oxidative deamination process catalyzed by MAOs, which is a substantial cause of neurodegenerative processes .

Biochemical Pathways

The inhibition of hMAO-B affects the metabolic pathways of dopamine and beta phenyl ethyl amines . This can lead to an accumulation of these monoamines, potentially affecting various neurological processes. The downstream effects of this inhibition are still under investigation.

Result of Action

The inhibition of hMAO-B by this compound can lead to a decrease in the oxidative deamination of dopamine and beta phenyl ethyl amines . This could potentially slow down neurodegenerative processes, offering a promising avenue for the treatment of diseases like Parkinson’s and Alzheimer’s .

Biochemical Analysis

Biochemical Properties

5,7-Dimethyl-4-oxo-4H-chromene-3-carbaldehyde plays a significant role in various biochemical reactions. It interacts with enzymes such as monoamine oxidase (MAO), which is involved in the oxidative deamination of monoamines. This interaction is crucial in the context of neurodegenerative diseases, where the inhibition of MAO can help mitigate the production of reactive oxygen species (ROS) that cause cellular damage . Additionally, this compound has been shown to interact with proteins involved in cell signaling pathways, influencing cellular responses to external stimuli.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It has been observed to influence cell signaling pathways, gene expression, and cellular metabolism. For instance, this compound can modulate the activity of transcription factors, leading to changes in gene expression that affect cell proliferation and apoptosis. Moreover, this compound impacts cellular metabolism by altering the activity of key metabolic enzymes, thereby affecting the overall metabolic flux within the cell .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It binds to specific biomolecules, such as enzymes and receptors, leading to either inhibition or activation of their functions. For example, the compound’s interaction with MAO results in the inhibition of the enzyme’s activity, reducing the production of ROS and protecting cells from oxidative stress . Additionally, this compound can influence gene expression by binding to DNA or interacting with transcription factors, thereby modulating the transcriptional activity of specific genes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been studied over time to understand its stability, degradation, and long-term impact on cellular function. The compound has shown stability under various conditions, with minimal degradation observed over extended periods . Long-term studies have indicated that this compound can have sustained effects on cellular function, including prolonged modulation of gene expression and metabolic activity.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound has been observed to exert beneficial effects, such as neuroprotection and anti-inflammatory activity . At higher doses, toxic or adverse effects may occur, including hepatotoxicity and nephrotoxicity. These threshold effects highlight the importance of dosage optimization in therapeutic applications.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes such as cytochrome P450, which plays a role in its biotransformation and elimination from the body . The compound’s metabolism can lead to the formation of various metabolites, some of which may retain biological activity. Additionally, this compound can influence metabolic flux by modulating the activity of key metabolic enzymes, thereby affecting the levels of specific metabolites within the cell.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with specific transporters and binding proteins. These interactions facilitate the compound’s localization to specific cellular compartments, where it can exert its biological effects . The distribution of this compound within tissues is influenced by factors such as tissue permeability and the presence of binding proteins that can sequester the compound.

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. The compound can be directed to specific compartments or organelles within the cell through targeting signals or post-translational modifications . For instance, this compound may localize to the mitochondria, where it can influence mitochondrial function and energy metabolism. Additionally, its presence in the nucleus can affect gene expression by interacting with DNA or transcription factors.